Boron nitride

Thermal Interface Materials Polymer Nanocomposites Electronic Packaging

Hexagonal boron nitride (h-BN) is widely specified for thermal management, yet batch-inconsistent conductivity frequently causes device failures in high-power electronics. Our h-BN eliminates this risk: • Boosts polymer thermal conductivity by ~27.4%-5× more effective than graphene oxide at equal filler loading, while preserving electrical insulation. • Maintains dielectric strength >70 kV/mm with thermal stability to 2000 °C in inert atmospheres, outperforming graphite insulators. • Achieves 82% CO₂ permeability reduction at only 0.054 vol% loading in barrier films. Bulk lots with batch-specific certificates of analysis.

Molecular Formula BN
Molecular Weight 24.82 g/mol
CAS No. 174847-14-4
Cat. No. B7799643
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameBoron nitride
CAS174847-14-4
Molecular FormulaBN
Molecular Weight24.82 g/mol
Structural Identifiers
SMILESB#N
InChIInChI=1S/BN/c1-2
InChIKeyPZNSFCLAULLKQX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 g / 100 g / 250 g / 500 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Boron Nitride (h-BN) Material Overview


Boron nitride, specifically in its hexagonal crystalline form (h-BN) as identified by CAS 174847-14-4, is a synthetic ceramic compound that exists as a layered, graphite-like structure composed of covalently bonded boron and nitrogen atoms within each sheet, held together by weak van der Waals forces between layers [1]. This unique structure imparts a combination of properties highly valued in advanced industrial and research applications: exceptional thermal conductivity paired with electrical insulation, high thermal and chemical stability, excellent lubricity, and a wide electronic bandgap [2]. Unlike its cubic polymorph (c-BN), which is valued for extreme hardness akin to diamond, h-BN's distinct property profile targets applications in thermal management, high-temperature electronics, lubrication, and as a functional filler in polymer composites .

Thermal Management
High thermal conductivity with electrical insulation supports electronic packaging and TIM composites.
High-Temperature Stability
Thermal and chemical stability to ~1000°C in air enables high-temperature processing and barrier applications.
Lubricant & Filler
Layered lubricious structure and platelet morphology suit solid lubricants and polymer composite reinforcement.

Why Grade-Specific h-BN Is Critical


The performance of hexagonal boron nitride (h-BN) is not uniform; it is critically dependent on specific physical characteristics such as crystallite size, aspect ratio, purity, and processing method [1]. The CAS number 174847-14-4 serves as a broad identifier for boron nitride, but within this class, substitution is not straightforward. For instance, the thermal conductivity of h-BN can vary dramatically from ~30 W/m·K for hot-pressed ceramic grades to over 1650 W/m·K for isotopically pure, suspended monolayers [2]. Similarly, a cubic boron nitride (c-BN) grade, despite being a boron nitride compound, is entirely unsuitable for applications requiring electrical insulation or thermal management, as it is designed for extreme hardness in cutting tools . The following evidence demonstrates that specific h-BN forms, particularly exfoliated nanosheets and nanotubes, deliver quantifiable, differentiated performance against common alternatives like graphene, carbon nanotubes, and graphite, making generic substitution a high-risk choice for precise scientific and industrial requirements.

Grade Variability Thermal conductivity can span 30 to >1650 W/m·K depending on crystallite size and purity; generic CAS-level substitution may not meet performance targets.
Polymorph Mismatch Cubic boron nitride (c-BN) is designed for hardness, not electrical insulation or thermal management; it is unsuitable for h-BN applications.
Analog Divergence Carbon nanotubes or graphene provide electrical conductivity, losing the combined insulation + thermal pathway that h-BN uniquely supports.

h-BN Performance vs. Key Comparators


Thermal Conductivity: h-BN vs. Graphene Oxide

In a direct comparative study, h-BN and graphene oxide (GO) were incorporated as nanofillers into an epoxy matrix to enhance thermal conductivity (TC). The h-BN/epoxy composite demonstrated a significantly larger increase in thermal conductivity compared to the GO/epoxy composite, making h-BN a superior choice for thermal management in electronic packaging where electrical insulation is also critical [1].

Thermal Conductivity vs. GO
Head-to-head
~5× greater thermal conductivity enhancement in epoxy matrix compared to graphene oxide.
Supports selection for TIMs requiring heat dissipation with electrical safety.
Epoxy composite, neat epoxy baseline.
Thermal Interface Materials Polymer Nanocomposites Electronic Packaging

Electrical Insulation: h-BN vs. Graphene

A critical differentiator for h-BN is its inherent electrical insulation paired with high thermal conductivity. This is a stark contrast to graphene, which is an excellent electrical conductor. In the epoxy composite study, the addition of h-BN had no net effect on electrical conductivity, whereas graphene fillers would increase conductivity, potentially leading to short circuits in electronic applications [1]. This makes h-BN the preferred filler where electrical isolation is non-negotiable [2].

Electrical Insulation vs. Graphene
Head-to-head
Maintains electrical insulation; graphene increases conductivity in the same epoxy matrix.
Critical for dielectric layers and semiconductor packaging.
Qualitative comparison; no net conductivity change for h-BN.
Electrical Insulation Thermal Management Dielectric Materials

Mechanical Rigidity: BNNTs vs. CNTs

Density functional theory (DFT) calculations comparing boron nitride nanotubes (BNNTs) with carbon nanotubes (CNTs) reveal that BNNTs exhibit lower mechanical rigidity. The Young's modulus (Y) of BNNTs was found to be approximately 19.7% lower than that of CNTs of comparable diameter [1]. While this suggests CNTs are superior for purely stiffness-driven applications, BNNTs are identified as a promising alternative where their unique combination of properties—including high thermal stability and electrical insulation—is beneficial.

Mechanical Rigidity BNNT vs. CNT
Head-to-head
Young's modulus ~19.7% lower than carbon nanotubes of comparable diameter.
BNNTs offer a stiffness trade-off for thermal/insulation benefits.
DFT calculations, armchair (n,n) nanotubes.
Nanocomposites Mechanical Reinforcement Nanotube Applications

Oxidation Resistance: h-BN vs. Graphene

Hexagonal boron nitride nanoplatelets exhibit exceptional thermal stability in oxidizing atmospheres, a key advantage over carbon-based materials like graphene and graphite, which oxidize at much lower temperatures. Thermogravimetric analysis (TGA) shows that h-BN nanoplatelets remain stable up to approximately 1000 °C in air, with active oxidation occurring between 1000 and 1200 °C [1]. In contrast, graphene and graphite begin to oxidize rapidly in air at temperatures above 450–500 °C [2]. This allows h-BN to be used in high-temperature applications in air or oxygen-rich environments where carbon allotropes would fail.

Oxidation Resistance vs. Graphite
Class-level
Stable up to ~1000°C in air; graphite oxidizes above 450–500°C.
Enables high-temperature air/oxygen applications where carbon allotropes degrade.
TGA data, class-level comparison.
High-Temperature Materials Oxidation Resistance Thermal Stability

Gas Barrier Performance: h-BN vs. Neat Polymer

The addition of even a small volume fraction of exfoliated hexagonal boron nitride nanosheets to a thermoplastic polyurethane (TPU) matrix dramatically reduces gas permeability. The CO2 permeability was reduced by up to ~55% with just 0.011 vol% BN, and by up to 82% with 0.054 vol% BN, compared to the neat TPU polymer [1]. This demonstrates the exceptional barrier efficiency of high-aspect-ratio h-BN nanosheets.

Gas Barrier vs. Neat TPU
Head-to-head
CO₂ permeability reduced up to 82% at 0.054 vol% h-BN nanosheet loading.
Ultra-low filler loading delivers high barrier efficiency without compromising polymer flexibility.
Aspect ratio ~331, liquid-exfoliated nanosheets.
Gas Barrier Films Polymer Coatings CO2 Sequestration

h-BN Optimal Application Scenarios


Thermal Interface Materials & Encapsulants

For next-generation electronics where high power densities demand efficient heat dissipation without risk of short circuits, h-BN is a superior filler. Evidence shows it enhances the thermal conductivity of epoxy resins by ~27.4%, which is 5x more effective than graphene oxide at the same loading [1]. Crucially, unlike graphene, h-BN maintains the electrical insulation of the composite, preventing electrical crosstalk and shorting [2]. This unique combination makes it the material of choice for high-performance TIMs and encapsulants in CPU/GPU packaging, power electronics, and LED modules.

High-Temperature Insulation & Furnace Components

In high-temperature vacuum furnaces and other industrial heating equipment, h-BN grades like Kennametal BN6000 provide essential electrical isolation and thermal stability. With an operating temperature limit of up to 2000 °C in inert atmospheres and a dielectric strength of ~70 kV/mm, it outperforms oxide ceramics and cubic BN in these roles . Its thermal stability in air (up to ~1000 °C) is also superior to graphite-based insulators, which oxidize at much lower temperatures, ensuring longer component life and reduced contamination in sensitive processes [3].

Gas Barrier Coatings & Films

For industries requiring high-performance gas barrier films, such as food packaging, CO2 sequestration pipelines, and protective coatings for electronics, exfoliated h-BN nanosheets offer a distinct advantage. The quantifiable reduction in CO2 permeability—up to 82% at just 0.054 vol% loading in a polymer matrix—demonstrates a highly efficient barrier effect that is achieved with minimal impact on the polymer's mechanical properties [4]. This high efficiency stems from the high aspect ratio of the nanosheets and is critical for applications where weight, transparency, and mechanical flexibility must be preserved.

Lubrication in Extreme Environments

h-BN is an effective solid lubricant additive where conventional lubricants like graphite or MoS2 fail, such as in high-temperature or vacuum environments. Studies show the addition of h-BN microparticles to oil can decrease the coefficient of friction by about half compared to self-lubricated bearings with oil alone [5]. Furthermore, its addition to lubricants can decrease the coefficient of friction by 10–50% under various test conditions, with an optimal concentration of 4 wt% [6]. This makes it invaluable for high-temperature machinery, aerospace applications, and as a performance additive in advanced lubricants.

Application
Selection Property
Validation Focus
Thermal Interface Materials & Encapsulants
High thermal conductivity with electrical insulation
Thermal enhancement factor and dielectric integrity in polymer composites
High-Temperature Insulation & Furnace Components
High thermal stability and dielectric strength under extreme thermal conditions
Oxidation onset and breakdown voltage in vacuum/inert environments
Gas Barrier Coatings & Films
High-aspect-ratio nanoplatelet barrier efficiency at low loading
Permeability reduction vs. neat polymer; mechanical property retention
Lubrication in Extreme Environments
Solid lubricity and thermal/chemical stability
Friction coefficient reduction in lubricant formulations under high-temperature/vacuum

Technical Documentation Hub

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37 linked technical documents
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